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Compound Name: Sodium hydrosulfite, anhydrous

Cat. No.: B106510 Get Quote

Protocol for Using Sodium Hydrosulfite in
Anaerobic Experiments
Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Sodium hydrosulfite, also known as sodium dithionite (Na₂S₂O₄), is a potent reducing agent

widely employed to create anaerobic conditions in experimental setups by scavenging

dissolved oxygen. Its ability to rapidly consume oxygen makes it an invaluable tool in

microbiology, biochemistry, and drug development for studying oxygen-sensitive organisms and

processes. This document provides detailed protocols and application notes for the effective

use of sodium hydrosulfite in laboratory settings.

Key Properties and Considerations:

Oxygen Scavenging: Sodium hydrosulfite reacts with oxygen in aqueous solutions,

effectively reducing the oxygen concentration to levels suitable for anaerobic experiments.

Instability: Solutions of sodium hydrosulfite are unstable and degrade in the presence of

moisture and air. Therefore, solutions should be prepared fresh before each experiment.[1]

[2] Anhydrous sodium hydrosulfite powder is also sensitive to moisture and heat, and may

self-heat and ignite.[3][4]
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pH Dependence: The decomposition rate of sodium hydrosulfite increases with increasing

acidity.[4]

Purity: The effectiveness of sodium hydrosulfite can be compromised by oxidation during

storage. It is recommended to use reagent from a freshly opened container.[5]

Quantitative Data Summary
The following table summarizes typical concentrations and stoichiometries for using sodium

hydrosulfite and related compounds as oxygen scavengers.

Compound Application
Typical
Concentration

Stoichiometry/Note
s

Sodium Hydrosulfite

(Dithionite)

Algal Culture

(Anaerobic)
0.16 - 0.80 mM

Higher concentrations

can inhibit growth.[6]

Sodium Sulfite
Algal Culture

(Anaerobic)
0.2 - 12.8 mM

Augmented growth

observed at 3.2 mM.

[6]

Sodium Sulfite
Boiler Water

Treatment
20 - 40 ppm residual

7.88 ppm of sodium

sulfite is required to

remove 1 ppm of

dissolved oxygen.[7]

[8]

Sodium Bisulfite
Algal Culture

(Anaerobic)
0.4 - 3.2 mM

Enhanced growth

observed at 0.4 mM.

[6]

Sodium Metabisulfite
Algal Culture

(Anaerobic)
0.04 - 0.40 mM

Optimal growth

observed at 0.08 mM.

[6]

Experimental Protocols
Protocol 1: Preparation of Anaerobic Medium using
Sodium Hydrosulfite
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This protocol describes the preparation of an anaerobic liquid medium in a serum bottle.

Materials:

Sodium hydrosulfite (Na₂S₂O₄) powder

Culture medium, pre-sterilized and cooled to room temperature

Serum bottles with butyl rubber stoppers and aluminum crimp seals

Inert gas (e.g., nitrogen, argon) supply with sterile filter

Syringes and needles

Anaerobic indicator (e.g., resazurin) (optional)

Procedure:

Prepare the Medium: Prepare the desired culture medium and dispense it into serum bottles.

If using an anaerobic indicator like resazurin, add it to the medium at a concentration of 0.5

to 1 mg/L.[9]

Deoxygenate the Medium: While the medium is being prepared, purge the headspace of the

serum bottles with a stream of sterile, oxygen-free inert gas for 15-20 minutes to remove the

bulk of the dissolved oxygen.

Seal the Bottles: Securely seal the serum bottles with butyl rubber stoppers and aluminum

crimp seals.

Prepare Sodium Hydrosulfite Stock Solution: Immediately before use, prepare a stock

solution of sodium hydrosulfite.

In a fume hood, weigh out the required amount of sodium hydrosulfite powder.[10]

Dissolve the powder in deoxygenated, sterile water to a desired concentration (e.g., 2.5%

w/v). The water should be deoxygenated by boiling and cooling under an inert gas

atmosphere or by sparging with an inert gas.
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Sterilize the solution by passing it through a 0.22 µm syringe filter.

Add Sodium Hydrosulfite to the Medium:

Using a sterile syringe and needle, aseptically inject the required volume of the freshly

prepared sodium hydrosulfite stock solution into the sealed serum bottles containing the

medium. The final concentration will depend on the specific application but typically ranges

from 0.16 to 0.80 mM for sensitive biological systems.[6]

Gently swirl the bottles to mix the contents.

Incubate: The medium is now anaerobic and ready for inoculation. If an anaerobic indicator

was used, the medium should turn from its oxidized color (e.g., pink for resazurin) to

colorless, indicating a sufficiently low redox potential.[9]

Safety Precautions:

Always handle sodium hydrosulfite powder in a fume hood to avoid inhalation of dust and

sulfurous gases.[10]

Sodium hydrosulfite is reactive with water and moisture; keep the container tightly closed

when not in use.[10]

Wear appropriate personal protective equipment (PPE), including a lab coat, nitrile gloves,

and safety glasses.[10]

Contact with acids will liberate toxic sulfur dioxide gas.[3]
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Caption: Experimental workflow for creating anaerobic conditions.
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Caption: Reaction of sodium hydrosulfite with oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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